![molecular formula C19H28N2O4S B5633046 4-({3-[(2-ethylpiperidin-1-yl)carbonyl]phenyl}sulfonyl)-1,4-oxazepane](/img/structure/B5633046.png)
4-({3-[(2-ethylpiperidin-1-yl)carbonyl]phenyl}sulfonyl)-1,4-oxazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 4-({3-[(2-ethylpiperidin-1-yl)carbonyl]phenyl}sulfonyl)-1,4-oxazepane often involves multi-step chemical reactions. For instance, related compounds have been synthesized using solid-phase synthesis and reactions with trimethylsilyl trifluoromethanesulfonate, leading to different molecular structures (Králová et al., 2019).
Molecular Structure Analysis
The molecular structure of similar compounds has been studied through various methods like Fourier transform infrared and Raman spectra, along with quantum chemical modeling. This helps in understanding the equilibrium geometric structure and vibrational spectra of the molecule (Al-Ghulikah et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving such compounds often lead to the formation of different heterocyclic structures. For example, Rh–azavinyl carbenes react with aldehydes to form compounds with intramolecular cyclization, resulting in complex molecular structures (Zibinsky & Fokin, 2013).
Physical Properties Analysis
The physical properties of compounds in this category are studied through methods like crystal structure determination, which helps in understanding intermolecular interactions and conformation. Studies have shown features like intermolecular hydrogen bonding and π-π stacking in related compounds (Lee et al., 2009).
Chemical Properties Analysis
The chemical properties of these compounds can be complex, with reactivity dependent on the molecular structure. The study of reactions like the cycloaddition and the formation of sulfone-substituted cyclopropanes are examples of the chemical diversity these compounds exhibit (Yamazaki et al., 1999).
properties
IUPAC Name |
(2-ethylpiperidin-1-yl)-[3-(1,4-oxazepan-4-ylsulfonyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4S/c1-2-17-8-3-4-11-21(17)19(22)16-7-5-9-18(15-16)26(23,24)20-10-6-13-25-14-12-20/h5,7,9,15,17H,2-4,6,8,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFDIAIZVEXNBOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({3-[(2-Ethylpiperidin-1-yl)carbonyl]phenyl}sulfonyl)-1,4-oxazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.